10(E)-Pentadecenoic acid

• Molecular Formula: C15H28O2
• Molecular Weight: 240.38 g/mol
• InChI: InChI=1S/C15H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h5-6H,2-4,7-14H2,1H3,(H,16,17)/b6-5+
• InChIKey: APXSAEQXOXTDAM-AATRIKPKSA-N

10(E)-Pentadecenoic Acid: A 15-Carbon Monounsaturated Fatty Acid for Specialized Lipid Research and Biological Studies

10(E)-Pentadecenoic acid (trans-10-pentadecenoic acid; CAS 321744-58-5) is a 15-carbon long-chain monounsaturated fatty acid with the molecular formula C₁₅H₂₈O₂ and a molecular weight of 240.38 g/mol . It is characterized by a trans double bond at the C10 position and is supplied as a neat liquid with a purity of ≥98% [1]. This compound is primarily utilized in academic and industrial research settings for studying alternative β-oxidation pathways, lipid membrane biophysics, and specialized biological activities including melanogenesis regulation [2].

Peroxisomal β-oxidation studies

Melanogenesis pathway investigation

Lipid membrane biophysics research

Immunometabolism & kynurenine studies

• [1] Neta Scientific. Cayman Nap 226-90 (10(E)-Pentadecenoic acid) Technical Data Sheet. Neta Scientific. View Source
• [2] Anonymous. (2024). 10(E)-Pentadecenoic Acid Inhibits Melanogenesis Partly Through Suppressing the Intracellular MITF/Tyrosinase Axis. Antioxidants, 13(12), 1547. View Source

Why Generic Substitution Fails: Structural and Functional Differentiation of 10(E)-Pentadecenoic Acid

Substituting 10(E)-pentadecenoic acid with a generic odd-chain monounsaturated fatty acid or its saturated counterpart (pentadecanoic acid, C15:0) is not scientifically valid. The specific (E)-configuration of the double bond at position 10 creates a distinct molecular geometry that directly impacts its interaction with biological membranes and enzymes, such as acyl-CoA oxidases in peroxisomal β-oxidation pathways . This structural specificity translates to unique functional outcomes: for instance, while saturated C15:0 exhibits broad anti-inflammatory activity across 36 biomarkers in 10 human cell systems [1], 10(E)-pentadecenoic acid demonstrates a more targeted profile, including inhibition of indoleamine 2,3-dioxygenase (IDO) and modulation of melanogenesis [2]. These divergent biological signatures underscore that 10(E)-pentadecenoic acid is not an interchangeable lipid but a specialized tool with distinct, quantifiable research applications.

10(E)-Pentadecenoic acid

Pentadecanoic acid (C15:0)

Metabolic pathway

May involve reductase-dependent β-oxidation

Standard dehydrogenase-dependent pathway

Biological activity

Reported melanogenesis & IDO modulation

Broad anti-inflammatory profile; no specific melanogenesis/IDO effect

Enzyme target

MITF/tyrosinase & IDO context

No reported targeted anti-melanogenic or IDO activity

• [1] Butterworth, C.N., et al. (2022). Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems. PLoS ONE. View Source
• [2] Anonymous. (2024). 10(E)-Pentadecenoic Acid Inhibits Melanogenesis Partly Through Suppressing the Intracellular MITF/Tyrosinase Axis. Antioxidants, 13(12), 1547. View Source

Quantitative Evidence for 10(E)-Pentadecenoic Acid Differentiation in Key Research Applications

Anti-Melanogenic Activity: 10(E)-Pentadecenoic Acid vs. Saturated C15:0 in Melanoma Cells

In α-MSH-stimulated B16F10 melanoma cells, 10(E)-pentadecenoic acid (10E-PDA) significantly reduces melanin production and intracellular tyrosinase activity [1]. This contrasts with the broad anti-inflammatory profile of its saturated analog, pentadecanoic acid (C15:0), which is primarily active in immune cell systems [2]. 10E-PDA also inhibits nuclear translocation of MITF, a key transcription factor for melanogenesis, at concentrations up to 15 μM without exhibiting cytotoxicity [1]. This specific anti-pigmentation effect is not a recognized property of C15:0, demonstrating a functional divergence dictated by the unsaturated bond.

Melanogenesis inhibition

Class-level

Reported reduction in melanin & tyrosinase activity; no cytotoxicity up to 15 µM

Supports melanogenesis pathway research

α-MSH-stimulated B16F10 cells; distinct from C15:0

Evidence Dimension	Anti-Melanogenic Activity & Cytotoxicity
Target Compound Data	Significant reduction in melanin production and tyrosinase activity; no cytotoxicity up to 15 μM
Comparator Or Baseline	Pentadecanoic acid (C15:0) - Anti-inflammatory/antiproliferative activity in immune cell models, no reported specific anti-melanogenic effect
Quantified Difference	Functional divergence; 10E-PDA active in melanogenesis pathway vs. C15:0 broad immune-modulation
Conditions	α-MSH-stimulated B16F10 murine melanoma cells (in vitro)

Why This Matters

For researchers investigating pigmentation disorders or cosmetic biochemistry, this specific anti-melanogenic activity at non-cytotoxic concentrations provides a targeted tool unavailable with saturated odd-chain fatty acids.

• [1] Anonymous. (2024). 10(E)-Pentadecenoic Acid Inhibits Melanogenesis Partly Through Suppressing the Intracellular MITF/Tyrosinase Axis. Antioxidants, 13(12), 1547. View Source
• [2] Butterworth, C.N., et al. (2022). Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems. PLoS ONE. View Source

Inhibition of Indoleamine 2,3-Dioxygenase (IDO) Activity: A Unique Function of 10(E)-Pentadecenoic Acid

10(E)-Pentadecenoic acid directly inhibits indoleamine 2,3-dioxygenase (IDO), a key enzyme in the kynurenine pathway, reducing IFN-γ-induced kynurenine production in THP-1 cells by 14% at a concentration of 20 µM . This specific IDO-inhibitory activity is not shared by its saturated counterpart, pentadecanoic acid (C15:0), which demonstrates broad anti-inflammatory effects across 36 biomarkers but has no reported IDO-specific activity [1]. The unique structural feature of the trans double bond is essential for this enzymatic interaction .

IDO inhibition

Reported

14% kynurenine reduction at 20 µM

Supports kynurenine pathway studies

IFN-γ-induced THP-1 cells; not reported for C15:0

Evidence Dimension	IDO Inhibition (Kynurenine Production)
Target Compound Data	14% inhibition at 20 µM in THP-1 cells
Comparator Or Baseline	Pentadecanoic acid (C15:0) - No reported IDO-specific inhibition; broad anti-inflammatory activity across 36 biomarkers in 10 cell systems
Quantified Difference	14% inhibition (target) vs. not reported as an IDO inhibitor (comparator)
Conditions	IFN-γ-induced THP-1 human monocytic leukemia cells (in vitro)

Why This Matters

This activity provides a specific molecular tool for studying the kynurenine pathway and immunometabolism, offering a unique target not addressed by saturated odd-chain fatty acid analogs.

• [1] Butterworth, C.N., et al. (2022). Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems. PLoS ONE. View Source

Role in Peroxisomal Alternative β-Oxidation: A Specialized Substrate for Trans-Unsaturated Fatty Acids

10(E)-Pentadecenoic acid serves as a specialized substrate for studying the alternative β-oxidation pathway in peroxisomes, specifically the reductase-dependent route required for trans-unsaturated fatty acids . This pathway is distinct from the classical β-oxidation of saturated fatty acids like pentadecanoic acid, which proceeds via a standard dehydrogenase-dependent mechanism [1]. Studies using transgenic plants and recombinant yeast models have demonstrated that the trans double bond of 10(E)-pentadecenoic acid necessitates this alternative enzymatic processing .

β-oxidation pathway

Method context

Requires reductase-dependent alternative pathway

Supports peroxisomal metabolism research

Recombinant yeast & plant models; distinct from saturated C15:0

Evidence Dimension	Metabolic Pathway Requirement
Target Compound Data	Requires reductase-dependent alternative β-oxidation pathway for catabolism
Comparator Or Baseline	Pentadecanoic acid (C15:0) - Catabolized via standard dehydrogenase-dependent β-oxidation pathway
Quantified Difference	N/A (Qualitative pathway distinction)
Conditions	Recombinant Saccharomyces cerevisiae expressing peroxisomal PHA synthase; transgenic plants

Why This Matters

This makes 10(E)-pentadecenoic acid an essential tool for researchers dissecting the complexities of peroxisomal fatty acid metabolism and investigating the specific enzymatic machinery required for trans-unsaturated fatty acid catabolism.

• [1] Wanders, R. J. A., & Waterham, H. R. (2006). Biochemistry of mammalian peroxisomes revisited. Annual Review of Biochemistry, 75, 295-332. (For classical β-oxidation pathway context). View Source

Structural Differentiation: 10(E)-Pentadecenoic Acid vs. cis-10-Pentadecenoic Acid

The (E)-configuration of the double bond at position 10 distinguishes 10(E)-pentadecenoic acid from its cis-isomer, 10(Z)-pentadecenoic acid (CAS 84743-29-3) . This stereochemical difference has significant implications for molecular packing and membrane fluidity, as trans fatty acids are known to pack more tightly, increasing membrane rigidity compared to their cis counterparts [1]. Furthermore, the trans-isomer is processed differently in metabolic pathways, including a distinct β-oxidation route .

E-configuration

Specification review

Trans (E) bond: linear conformation

Supports membrane biophysics research

Cis (Z) isomer: kinked conformation; distinct packing

Evidence Dimension	Molecular Geometry & Biophysical Properties
Target Compound Data	(E)-configuration (trans) at C10, leading to a more linear, extended conformation
Comparator Or Baseline	10(Z)-Pentadecenoic acid (cis-10-Pentadecenoic acid, CAS 84743-29-3) - (Z)-configuration (cis) at C10, leading to a kinked conformation
Quantified Difference	N/A (Qualitative structural distinction)
Conditions	N/A

Why This Matters

This distinction is critical for lipidomics research and studies of membrane biophysics, where the precise molecular geometry directly influences experimental outcomes and biological interpretations.

• [1] Chatgilialoglu, C., & Ferreri, C. (2012). Trans lipids: the free radical path. Accounts of Chemical Research, 45(8), 1206-1217. View Source

Optimal Research and Industrial Application Scenarios for 10(E)-Pentadecenoic Acid

Investigating Peroxisomal Alternative β-Oxidation Pathways

As a specialized substrate for the reductase-dependent alternative β-oxidation pathway in peroxisomes , 10(E)-pentadecenoic acid is the compound of choice for studying this unique metabolic route. It is specifically required for dissecting the enzymatic machinery that processes trans-unsaturated fatty acids, an area where saturated fatty acids like pentadecanoic acid are not suitable tools .

Studying Melanogenesis and Pigmentation Disorders

For in vitro models of melanogenesis, 10(E)-pentadecenoic acid provides a targeted tool to suppress melanin production and tyrosinase activity in α-MSH-stimulated B16F10 melanoma cells without significant cytotoxicity up to 15 μM [1]. This specific anti-pigmentation effect, linked to MITF translocation [2], offers a focused approach for research into skin pigmentation disorders and cosmetic ingredient development, distinct from the broader immune-modulating properties of saturated odd-chain fatty acids [3].

Dissecting the Kynurenine Pathway and Immunometabolism

10(E)-Pentadecenoic acid serves as a specific molecular probe for inhibiting indoleamine 2,3-dioxygenase (IDO) and reducing IFN-γ-induced kynurenine production by 14% at 20 µM in THP-1 cells . This allows researchers to investigate the role of IDO and the kynurenine pathway in immunometabolism and cancer biology, a specific biochemical function not reported for its saturated analog [4].

Lipid Membrane Biophysics and Structural Studies

The trans (E) double bond of 10(E)-pentadecenoic acid imparts a specific linear geometry that is crucial for studies of lipid packing, membrane fluidity, and phase behavior [5]. Its use as a defined standard in lipidomics and biophysical assays is essential, as the cis-isomer would produce different results due to its kinked conformation .

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation studies

Trans-unsaturated fatty acid substrate

Reductase-dependent pathway analysis

Melanogenesis pathway research

MITF/tyrosinase modulation context

Pigmentation endpoint models

Kynurenine pathway studies

IDO enzyme inhibition context

Immunometabolism endpoint models

Lipid membrane biophysics

Trans double bond geometry

Membrane packing & fluidity assays

• [1] Anonymous. (2024). 10(E)-Pentadecenoic Acid Inhibits Melanogenesis Partly Through Suppressing the Intracellular MITF/Tyrosinase Axis. Antioxidants, 13(12), 1547. View Source
• [2] Anonymous. (2024). 10(E)-Pentadecenoic Acid Inhibits Melanogenesis Partly Through Suppressing the Intracellular MITF/Tyrosinase Axis. Antioxidants, 13(12), 1547. View Source
• [3] Butterworth, C.N., et al. (2022). Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems. PLoS ONE. View Source
• [4] Butterworth, C.N., et al. (2022). Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems. PLoS ONE. View Source
• [5] Chatgilialoglu, C., & Ferreri, C. (2012). Trans lipids: the free radical path. Accounts of Chemical Research, 45(8), 1206-1217. View Source